Cas no 60516-04-3 (4'-(5-Nitro-2-pyridinylsulfonyl)acetanilide)

• Product Name: 4'-(5-Nitro-2-pyridinylsulfonyl)acetanilide
• CAS No: 60516-04-3
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.308541536331
• CID: 2189463
• Update Time: 2023-08-06

4'-(5-Nitro-2-pyridinylsulfonyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4’-(5-Nitro-2-pyridinylsulfonyl)acetanilide
• 4'-(5-Nitro-2-pyridinylsulfonyl)acetanilide
• Acetanilide, 4'-(5-nitro-2-pyridylsulfonyl)-
• N-[4-[(5-nitro-2-pyridyl)sulfonyl]phenyl]acetamide

• Inchi： 1S/C13H11N3O5S/c1-9(17)15-10-2-5-12(6-3-10)22(20,21)13-7-4-11(8-14-13)16(18)19/h2-8H,1H3,(H,15,17)
• InChI Key： IYKDGKMCMYJTRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)[N+](=O)[O-])(C1C=CC(=CC=1)NC(C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• XLogP3: 1
• Topological Polar Surface Area: 130